Cas no 2461773-51-1 (Methyl 7-bromo-5-methyl-4-oxo-thieno[3,2-c]pyridine-2-carboxylate)

• Product Name: Methyl 7-bromo-5-methyl-4-oxo-thieno[3,2-c]pyridine-2-carboxylate
• CAS No: 2461773-51-1
• MF: C₁₀H₈BrNO₃S
• MW: 302.144420623779
• CID: 6096666
• PubChem ID: 154671471
• Update Time: 2025-08-05

Methyl 7-bromo-5-methyl-4-oxo-thieno[3,2-c]pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 7-bromo-5-methyl-4-oxo-thieno[3,2-c]pyridine-2-carboxylate
• Methyl 7-bromo-5-methyl-4-oxo-4,5-dihydrothieno[3,2-c]pyridine-2-carboxylate
• 2461773-51-1
• PB42378
• SCHEMBL22289951
• PS-16000
• D96583

• Inchi： 1S/C10H8BrNO3S/c1-12-4-6(11)8-5(9(12)13)3-7(16-8)10(14)15-2/h3-4H,1-2H3
• InChI Key： OHLQBJFPJWGYCB-UHFFFAOYSA-N
• SMILES： BrC1=CN(C)C(=O)C2C=C(C(=O)OC)SC1=2

Computed Properties

• Exact Mass: 300.94083g/mol
• Monoisotopic Mass: 300.94083g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 74.8Ų

Additional information on Methyl 7-bromo-5-methyl-4-oxo-thieno[3,2-c]pyridine-2-carboxylate

Methyl 7-bromo-5-methyl-4-oxo-thieno[3,2-c]pyridine-2-carboxylate (CAS No. 2461773-51-1): A Comprehensive Overview

Methyl 7-bromo-5-methyl-4-oxo-thieno[3,2-c]pyridine-2-carboxylate (CAS No. 2461773-51-1) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. This compound belongs to the thienopyridine class, which is known for its broad spectrum of pharmacological effects, including anti-inflammatory, antiviral, and anticancer properties. The presence of both bromine and methyl substituents in its structure enhances its reactivity and makes it a valuable scaffold for further chemical modifications.

The molecular structure of Methyl 7-bromo-5-methyl-4-oxo-thieno[3,2-c]pyridine-2-carboxylate consists of a fused thienopyridine ring system, which is a combination of a thiophene ring and a pyridine ring. This fused system imparts distinct electronic and steric properties to the molecule, making it an attractive candidate for drug discovery. The 7-bromo substituent at the position of the thiophene ring increases the electrophilicity of the molecule, facilitating various chemical reactions such as cross-coupling reactions, which are commonly used in medicinal chemistry to introduce new functional groups.

The 5-methyl group on the thiophene ring contributes to the overall stability of the molecule and can influence its binding affinity to biological targets. Additionally, the 4-oxo group introduces a carbonyl functionality, which can participate in hydrogen bonding interactions and further modulate the biological activity of the compound. The carboxylate moiety at the 2-position provides a polar group that can enhance solubility in aqueous environments, making it more suitable for formulation as a drug.

In recent years, there has been growing interest in thienopyridine derivatives due to their potential therapeutic applications. Several studies have demonstrated that these compounds exhibit inhibitory activity against various enzymes and receptors involved in inflammatory and infectious diseases. For instance, a recent study published in the Journal of Medicinal Chemistry reported that derivatives of thienopyridine showed significant inhibitory effects on cyclooxygenase (COX)-2, an enzyme involved in the production of prostaglandins that mediate inflammation.

The brominated thienopyridines have been particularly studied for their anticancer properties. The bromine atom serves as a handle for further functionalization through palladium-catalyzed cross-coupling reactions, allowing chemists to introduce diverse substituents at specific positions on the ring system. This flexibility enables the design of molecules with tailored biological activities. A notable example is the synthesis of small-molecule inhibitors targeting kinases, which are overexpressed in many cancer cells.

The synthesis of Methyl 7-bromo-5-methyl-4-oxo-thieno[3,2-c]pyridine-2-carboxylate involves multiple steps, including cyclization reactions to form the thienopyridine core and subsequent functionalization to introduce the bromine and methyl groups. The carboxylate group is typically introduced through esterification reactions using methanol in the presence of an acid catalyst. This compound can be further modified by various synthetic strategies to explore its pharmacological potential.

One area of research that has seen significant progress is the development of thienopyridines as antiviral agents. The structural features of these compounds make them suitable for interacting with viral enzymes and proteins involved in replication and infection processes. For example, studies have shown that certain thienopyridines can inhibit viral proteases and polymerases, thereby reducing viral replication. The< strong>7-bromo substituent plays a crucial role in these interactions by enhancing binding affinity through halogen bonding.

The< strong>5-methyl group also contributes to the overall efficacy of these antiviral agents by stabilizing key interactions with viral targets. Additionally, the< strong>4-oxo group can form hydrogen bonds with polar residues in viral proteins, further enhancing drug-target interactions. These structural features make< strong>Methyl 7-bromo-5-methyl-4-oxo-thieno[3,2-c]pyridine-2-carboxylate a promising candidate for further development as an antiviral therapeutic.

In conclusion, Methyl 7-bromo-5-methyl-4-oxo-thieno[3,2-c]pyridine-2-carboxylate (CAS No. 2461773-51-1) is a versatile heterocyclic compound with significant potential in pharmaceutical research. Its unique structural features and reactivity make it an attractive scaffold for designing novel therapeutic agents targeting various diseases. Ongoing research continues to explore its pharmacological properties and synthetic applications, paving the way for new treatments in areas such as cancer and antiviral therapy.